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Compound of Interest

Compound Name: Repaglinide Anhydride

Cat. No.: B15291073

A comprehensive review of scientific literature and chemical databases reveals no specific
compound identified as "Repaglinide Anhydride."” This suggests that this particular derivative
of Repaglinide may not be a commonly synthesized or studied molecule within the public
domain of pharmaceutical research and development. Therefore, a detailed technical guide on
its specific synthesis and characterization cannot be provided at this time.

Repaglinide is a well-documented oral antidiabetic drug, and extensive information is available
regarding its synthesis, impurity profiling, and degradation pathways.[1][2][3] However, the
formation of an anhydride from the carboxylic acid moiety of two Repaglinide molecules is not a
described transformation in the available literature.

While the synthesis of anhydrides from carboxylic acids is a standard organic chemistry
reaction, typically achieved through dehydration or the use of coupling agents, the application
of these methods to a complex molecule like Repaglinide would require specific experimental
validation. Without any published data, any proposed synthesis would be purely theoretical.

Similarly, the characterization of a hypothetical "Repaglinide Anhydride" would involve
standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS). One would expect to see
characteristic changes in the spectra compared to Repaglinide. For instance, in the IR
spectrum, the appearance of a characteristic anhydride carbonyl stretch (typically two bands)
and the disappearance of the carboxylic acid hydroxyl group would be indicative of anhydride
formation.[4] In NMR, shifts in the signals of protons and carbons near the carboxylic acid
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group would be expected. The mass spectrum would show a molecular ion peak corresponding
to the molecular weight of the anhydride. However, without experimental data, no definitive
spectral information can be provided.

It is possible that "Repaglinide Anhydride" could be a novel, proprietary compound, a
misnomer for a different derivative, or a transient intermediate in a specific, non-disclosed
chemical process. For researchers, scientists, and drug development professionals interested
in the derivatives of Repaglinide, the existing literature on its impurities and degradation
products would be the most relevant and valuable resource.[1]

Given the absence of information on "Repaglinide Anhydride,"” this guide cannot fulfill the
request for experimental protocols, data tables, or pathway diagrams related to its synthesis

and characterization. Further investigation into the origin of the term "Repaglinide Anhydride
may be necessary to determine if it refers to a known, but differently named, substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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